Cas no 5514-81-8 (Betamethasone 21-Acetate 17-Propionate)

• Product Name: Betamethasone 21-Acetate 17-Propionate
• CAS No: 5514-81-8
• MF: C₂₇H₃₅FO₇
• MW: 490.561012506485
• CID: 826151
• PubChem ID: 70270274
• Update Time: 2025-04-19

Betamethasone 21-Acetate 17-Propionate Chemical and Physical Properties

Names and Identifiers

• Betamethasone 21-Acetate-17-propionate
• Betamethasone 21-Acetate 17-Propionate
• [(8S,9R,10S,11S,13S,14S,16S,17R)-17-(2-acetyloxyacetyl)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.BETA.-METHYL-, 21-ACETATE 17-PROPIONATE
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,17,21-trihydroxy-16beta-methyl-, 21-acetate 17-propionate
• Q27293077
• UNII-WZ44Y19OXW
• (11beta,16beta)-21-(Acetyloxy)-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl propanoate
• 21-(Acetyloxy)-9-fluoro-11beta-hydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-17-yl propanoate
• 5514-81-8
• (11beta,16beta)-21-(Acetyloxy)-9-fluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione
• 21-(ACETYLOXY)-9-FLUORO-11.BETA.-HYDROXY-16.BETA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-17-YL PROPANOATE
• DTXSID60741780
• SCHEMBL8077638
• WZ44Y19OXW
• Betamethasone dipropionate impurity D

• Inchi： 1S/C27H35FO7/c1-6-23(33)35-27(22(32)14-34-16(3)29)15(2)11-20-19-8-7-17-12-18(30)9-10-24(17,4)26(19,28)21(31)13-25(20,27)5/h9-10,12,15,19-21,31H,6-8,11,13-14H2,1-5H3/t15-,19-,20-,21-,24-,25-,26-,27-/m0/s1
• InChI Key： KJYZDNSUFNSFOL-JLWJLQCMSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)OC(CC)=O)=O)C

Computed Properties

• Exact Mass: 490.23700
• Monoisotopic Mass: 490.23668161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 593.3±50.0 °C at 760 mmHg
• Flash Point: 312.6±30.1 °C
• PSA: 106.97000
• LogP: 3.42740
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

Betamethasone 21-Acetate 17-Propionate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives